![molecular formula ErFO B1143823 Erbium(3+);oxygen(2-);fluoride CAS No. 13825-13-3](/img/structure/B1143823.png)
Erbium(3+);oxygen(2-);fluoride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Erbium(III) fluoride is the fluoride of erbium, a rare earth metal, with the chemical formula ErF3 . It appears as a pinkish powder . It can be used to make infrared light-transmitting materials and up-converting luminescent materials .
Synthesis Analysis
Erbium(III) fluoride can be produced by reacting erbium(III) nitrate and ammonium fluoride . The reaction is as follows: Er(NO3)3 + 3 NH4F → 3 NH4NO3 + ErF3 .Molecular Structure Analysis
The molecular formula of Erbium(3+);oxygen(2-) is Er2O3 . The average mass is 382.516 Da and the monoisotopic mass is 379.845337 Da .Chemical Reactions Analysis
Erbium metal reacts with all the halogens . The reaction with fluorine is as follows: 2 Er (s) + 3 F2 (g) → 2 ErF3 (s) .Physical And Chemical Properties Analysis
Erbium(III) fluoride has a density of 7.820g/cm3 . Its melting point is 1,146 °C and its boiling point is 2,200 °C . It is insoluble in water . The element adopts a close-packed hexagonal structure with a = 3.5592 Å and c = 5.5850 Å at room temperature .Mechanism of Action
Safety and Hazards
Future Directions
Erbium-doped fluoride fiber lasers operating near 2.8 microns have been reported . The research proposes an energy transfer model with a cubic atomic population dependence to accurately model the behavior of these high-power lasers . This suggests potential future directions in the development of high-power erbium-doped fluoride fiber lasers.
properties
IUPAC Name |
erbium(3+);oxygen(2-);fluoride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Er.FH.O/h;1H;/q+3;;-2/p-1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHNBDFNXKDUDPO-UHFFFAOYSA-M |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-2].[F-].[Er+3] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
ErFO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.